Cas no 5626-90-4 (Acetamide,N-[[4-(acetylamino)phenyl]sulfonyl]-)

• Product Name: Acetamide,N-[[4-(acetylamino)phenyl]sulfonyl]-
• CAS No: 5626-90-4
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 375465
• PubChem ID: 101240
• Update Time: 2025-04-19

Acetamide,N-[[4-(acetylamino)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[[4-(acetylamino)phenyl]sulfonyl]-
• N-(4-ACETYLSULFAMOYL-PHENYL)-ACETAMIDE (FOR R&D ONLY)
• N-[4-(acetylsulfamoyl)phenyl]acetamide
• N-(4-ACETYLSULFAMOYL-PHENYL)-ACETAMIDE
• N-(4-ACETYLSULFAMOYL-PHENYL)-ACETAMIDE (FOR R&amp
• N-(N-Acetyl-sulfaniyl)-acetamid]
• N-[[4-(Acetylamino)phenyl]sulfonyl]acetamide
• N-[[4-(acetylamino)phenyl]sulphonyl]acetamide
• N1,N4-DIACETYL SULPHANILAMIDE
• N1,N4-diacetylsulfanilamide
• N-acetyl-4-(acetamido)benzenesulfonamide
• N-acetyl-sulfanilic acid acetylamide
• N-Acetyl-sulfanilsaeure-acetylamid
• p-(Acetylamino)-N-acetylbenzenesulfonamide
• 4-acetylamino-N-acetylbenzenesulfonamide
• N-(4-acetamidophenylsulfonyl)acetamide
• FT-0757277
• SR-01000198944
• ACETANILIDE, 4'-(ACETYLSULFAMOYL)-
• SULFACETAMIDE SODIUM IMPURITY C [EP IMPURITY]
• N-((4-Acetamidophenyl)sulfonyl)acetamide
• AKOS001296661
• Cambridge id 5215946
• NSC 402278
• ACETAMIDE, N,N'-(P-PHENYLENESULFONYL)BIS-
• SR-01000198944-1
• NSC-402278
• N-((4-(Acetylamino)phenyl)sulphonyl)acetamide
• SCHEMBL10992157
• SMSF0004635
• 29591-86-4
• CBMicro_014099
• NS00033493
• Z30794152
• N-((4-(Acetylamino)phenyl)sulfonyl)acetamide
• BIM-0014114.P001
• MFCD00008678
• N-[4-(acetylsulamoyl)phenyl]acetamide
• ACETAMIDE, N-((4-(ACETYLAMINO)PHENYL)SULFONYL)-
• D1773
• CHEBI:185808
• CB09446
• Acetamide, N-[[4-(acetylamino)phenyl]sulfonyl]-
• 5626-90-4
• CS-0212894
• DTXSID10204810
• EINECS 227-067-0
• N-{4-[(acetylamino)sulfonyl]phenyl}acetamide
• D89924
• Oprea1_300212
• UNII-8C2674GI56
• NSC402278
• 8C2674GI56
• N,N-Diacetylsulfanilamide
• N,NDIACETYLSULFANILAMIDE
• N-(4-[(Acetylamino)sulfonyl]phenyl)acetamide #
• N,N'-Diacetylsulfanilamide
• YTJJPFRVBNFIBN-UHFFFAOYSA-N

• MDL： MFCD00008678
• Inchi： 1S/C10H12N2O4S/c1-7(13)11-9-3-5-10(6-4-9)17(15,16)12-8(2)14/h3-6H,1-2H3,(H,11,13)(H,12,14)
• InChI Key： YTJJPFRVBNFIBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 256.05186
• Monoisotopic Mass: 256.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.4049 (rough estimate)
• Refractive Index: 1.5650 (estimate)
• PSA: 92.34